Cas no 1895351-27-5 (methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate)

• Product Name: methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate
• CAS No: 1895351-27-5
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6394581
• PubChem ID: 117302645
• Update Time: 2025-05-22

methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate
• EN300-1802691
• 1895351-27-5

• Inchi： 1S/C10H12O5/c1-14-8-5-6(11)3-4-7(8)9(12)10(13)15-2/h3-5,9,11-12H,1-2H3
• InChI Key： FPPWWOVYTABYQD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(=O)OC)O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate

Exploring the Properties and Applications of Methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate (CAS No. 1895351-27-5)

The compound methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate (CAS No. 1895351-27-5) is a chemically intriguing ester derivative that has garnered attention in various research and industrial applications. With its unique molecular structure featuring both hydroxyl and methoxy functional groups, this compound exhibits properties that make it valuable in fields such as organic synthesis, pharmaceuticals, and specialty chemicals. Its systematic name, methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate, reflects its precise chemical composition, which includes a phenyl ring substituted with hydroxyl and methoxy groups, coupled with an esterified acetic acid moiety.

In recent years, the demand for methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate has surged due to its potential role in the development of novel bioactive molecules. Researchers are particularly interested in its antioxidant and anti-inflammatory properties, which align with the growing consumer focus on natural and sustainable ingredients. The compound's structural similarity to naturally occurring phenolic acids, such as vanillic acid and syringic acid, further enhances its appeal in the nutraceutical and cosmetic industries. For instance, its potential as a skin-conditioning agent or a stabilizer in formulations is a hot topic in cosmetic science forums and publications.

From a synthetic chemistry perspective, CAS No. 1895351-27-5 serves as a versatile intermediate. Its reactive hydroxyl and ester groups allow for further functionalization, enabling the creation of more complex molecules. This adaptability is particularly relevant in the context of green chemistry, where researchers seek efficient and environmentally friendly synthetic routes. The compound's compatibility with biocatalytic processes, for example, has been explored as a sustainable alternative to traditional chemical methods. Such innovations resonate with the broader scientific community's emphasis on reducing the environmental footprint of chemical production.

The analytical characterization of methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are critical for ensuring the compound's purity and stability, which are essential for its application in high-value industries. Quality control protocols for CAS No. 1895351-27-5 are stringent, given its potential use in sensitive formulations like pharmaceuticals or personal care products. This rigor aligns with the increasing regulatory scrutiny on ingredient safety and transparency, a trend driven by consumer demand for cleaner and more ethical products.

In the pharmaceutical sector, methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate is being investigated for its pharmacokinetic properties. Early-stage studies suggest that its bioavailability and metabolic pathways could make it a candidate for drug delivery systems. This aligns with the broader industry focus on improving drug efficacy and reducing side effects. Additionally, the compound's potential as a scaffold for designing new antimicrobial agents is a subject of active research, particularly in the context of rising antibiotic resistance—a pressing global health concern.

The commercial availability of CAS No. 1895351-27-5 is another area of interest. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Pricing, purity grades, and bulk availability are frequently searched terms in procurement databases, reflecting the compound's growing market presence. Furthermore, the synthesis scalability of methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate is a key consideration for companies looking to integrate it into large-scale production processes.

Environmental and safety profiles of methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate are also under scrutiny. While the compound is not classified as hazardous, its biodegradability and ecotoxicity are being evaluated to ensure compliance with global environmental regulations. This is particularly relevant given the increasing emphasis on sustainable chemistry and corporate social responsibility in the chemical industry. Lifecycle assessments and green metrics are becoming standard practices, and CAS No. 1895351-27-5 is no exception to this trend.

In conclusion, methyl 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)acetate (CAS No. 1895351-27-5) represents a fascinating intersection of chemistry, biology, and industry. Its multifaceted applications, from pharmaceuticals to cosmetics, underscore its versatility and potential. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play an increasingly significant role in science and technology. For researchers and industry professionals alike, staying updated on the latest developments related to CAS No. 1895351-27-5 is essential for leveraging its full potential.